Cas no 92042-04-1 (Benzamide,N-cyclopropyl-3,4,5-trimethoxy-)

Benzamide,N-cyclopropyl-3,4,5-trimethoxy- structure
92042-04-1 structure
Product name:Benzamide,N-cyclopropyl-3,4,5-trimethoxy-
CAS No:92042-04-1
MF:C13H17NO4
MW:251.27838
CID:810154
PubChem ID:351644

Benzamide,N-cyclopropyl-3,4,5-trimethoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzamide,N-cyclopropyl-3,4,5-trimethoxy-
    • N-cyclopropyl-3,4,5-trimethoxybenzamide
    • SMR002048636
    • AK-968/12714004
    • MLS003373841
    • 92042-04-1
    • N~1~-CYCLOPROPYL-3,4,5-TRIMETHOXYBENZAMIDE
    • N-Cyclopropyl-3,4,5-tri-methoxybenzamide
    • AKOS003276534
    • NSC-522545
    • DTXSID70325999
    • Oprea1_024288
    • NSC522545
    • Inchi: InChI=1S/C13H17NO4/c1-16-10-6-8(13(15)14-9-4-5-9)7-11(17-2)12(10)18-3/h6-7,9H,4-5H2,1-3H3,(H,14,15)
    • InChI Key: SJPYUSAXGYQKLM-UHFFFAOYSA-N
    • SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NC2CC2

Computed Properties

  • Exact Mass: 251.116
  • Monoisotopic Mass: 251.116
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 279
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.8Ų
  • XLogP3: 1.7

Experimental Properties

  • Density: 1.2
  • Boiling Point: 344.7°Cat760mmHg
  • Flash Point: 162.3°C
  • Refractive Index: 1.544

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